Cas no 1396710-34-1 (1-(3,4-dimethoxyphenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylurea
• CAS No: 1396710-34-1
• Molecular Formula: C₁₇H₂₃N₃O₄
• Molecular Weight: 333.382224321365
• CID: 5906718
• PubChem ID: 71781660

1-(3,4-dimethoxyphenyl)methyl-3-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylurea Properties

Names and Identifiers

• 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]urea
• AKOS024523459
• 1396710-34-1
• VU0524729-1
• 1-(3,4-dimethoxybenzyl)-3-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)urea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]urea
• F5857-1135

• InChIKey： WBBBJNPEIYQATL-UHFFFAOYSA-N
• Inchi： 1S/C17H23N3O4/c1-20-8-4-5-13(20)14(21)11-19-17(22)18-10-12-6-7-15(23-2)16(9-12)24-3/h4-9,14,21H,10-11H2,1-3H3,(H2,18,19,22)
• SMILES： N(CC1=CC=C(OC)C(OC)=C1)C(NCC(O)C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 333.16885622g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 333.16885622g/mol
• Heavy Atom Count: 24
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes